Cas no 2680752-42-3 (tert-butyl N-(but-3-yn-1-yl)-N-(2,2,2-trifluoroethyl)carbamate)

• Product Name: tert-butyl N-(but-3-yn-1-yl)-N-(2,2,2-trifluoroethyl)carbamate
• CAS No: 2680752-42-3
• MF: C₁₁H₁₆F₃NO₂
• MW: 251.245453834534
• CID: 6341762
• PubChem ID: 165912762
• Update Time: 2025-05-23

tert-butyl N-(but-3-yn-1-yl)-N-(2,2,2-trifluoroethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680752-42-3
• EN300-6998690
• tert-butyl N-(but-3-yn-1-yl)-N-(2,2,2-trifluoroethyl)carbamate

• Inchi： 1S/C11H16F3NO2/c1-5-6-7-15(8-11(12,13)14)9(16)17-10(2,3)4/h1H,6-8H2,2-4H3
• InChI Key： KPTBAGPHMQGLNC-UHFFFAOYSA-N
• SMILES： FC(CN(C(=O)OC(C)(C)C)CCC#C)(F)F

Computed Properties

• Exact Mass: 251.11331324g/mol
• Monoisotopic Mass: 251.11331324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.5Ų

Additional information on tert-butyl N-(but-3-yn-1-yl)-N-(2,2,2-trifluoroethyl)carbamate

Introduction to Tert-butyl N-(but-3-yn-1-yl)-N-(2,2,2-trifluoroethyl)carbamate (CAS No. 2680752-42-3)

Tert-butyl N-(but-3-yn-1-yl)-N-(2,2,2-trifluoroethyl)carbamate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology due to its unique structural features and potential applications. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2680752-42-3, is characterized by a combination of a tert-butyl group, a butynyl moiety, and a 2,2,2-trifluoroethyl substituent, which collectively contribute to its distinct chemical properties and reactivity. The presence of these functional groups makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The tert-butyl N-(but-3-yn-1-yl)-N-(2,2,2-trifluoroethyl)carbamate structure is notable for its ability to participate in various chemical transformations that are highly relevant to modern drug discovery. The tert-butyl group provides steric hindrance, which can be strategically employed to influence the regioselectivity of reactions. Meanwhile, the butynyl group introduces a triple bond that can undergo addition reactions or serve as a precursor for further functionalization. The 2,2,2-trifluoroethyl moiety adds fluorine atoms, which are known to enhance metabolic stability and bioavailability in pharmaceuticals.

In recent years, there has been growing interest in the use of fluorinated compounds in medicinal chemistry due to their ability to modulate pharmacokinetic properties. The 2,2,2-trifluoroethyl group in this compound is particularly significant as it can improve lipophilicity and reduce susceptibility to enzymatic degradation. This feature has made it a popular choice for designing drugs that require prolonged circulation times or enhanced penetration through biological membranes. Furthermore, the butynyl component offers opportunities for further derivatization via cross-coupling reactions such as Suzuki or Sonogashira couplings, which are widely employed in constructing complex molecular architectures.

One of the most compelling aspects of tert-butyl N-(but-3-yn-1-yl)-N-(2,2,2-trifluoroethyl)carbamate is its potential application in the synthesis of bioactive molecules. Researchers have been exploring its utility as a building block for designing small-molecule inhibitors targeting various biological pathways. For instance, the combination of the tert-butyl and trifluoroethyl groups can enhance binding affinity by improving hydrophobic interactions with protein targets. Additionally, the butynyl moiety allows for easy incorporation into larger scaffolds through click chemistry approaches, enabling rapid screening of novel compounds.

The pharmaceutical industry has been particularly keen on developing strategies to overcome resistance mechanisms in diseases such as cancer and infectious disorders. The unique structural attributes of tert-butyl N-(but-3-yn-1-yl)-N-(2,2,2-trifluoroethyl)carbamate make it a promising candidate for generating lead compounds with improved efficacy and selectivity. Recent studies have demonstrated its role in synthesizing kinase inhibitors and antimicrobial agents by leveraging its reactivity at multiple sites within the molecule. The ability to fine-tune its properties through structural modifications has opened up new avenues for drug development.

From a synthetic chemistry perspective, tert-butyl N-(but-3-yn-1-yl)-N-(2,2,2-trifluoroethyl)carbamate exemplifies the importance of multifunctional intermediates in streamlining complex synthetic routes. The compound’s versatility allows chemists to access diverse derivatives with tailored properties by employing modular synthetic strategies. This approach not only accelerates the discovery process but also reduces costs associated with traditional multi-step syntheses. As computational methods continue to advance, virtual screening techniques are being increasingly used to predict the reactivity and potential applications of such intermediates before experimental validation.

The incorporation of fluorine into pharmaceuticals is not without challenges; however, 2680752-42-3 addresses some of these issues by providing a stable yet reactive framework. The trifluoroethyl group’s electron-withdrawing nature can influence electronic properties and binding interactions without compromising overall molecular integrity. This balance is crucial for achieving optimal pharmacological profiles. Moreover, tert-butyl N-(but-3-yn-1-yl)-N-(2